Cas no 22054-14-4 (8-hydroxyoctanal)

• Product Name: 8-hydroxyoctanal
• CAS No: 22054-14-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1406092
• PubChem ID: 11228864
• Update Time: 2025-04-20

8-hydroxyoctanal Chemical and Physical Properties

Names and Identifiers

• Octanal, 8-hydroxy-
• 8-hydroxyoctanal
• SCHEMBL1958838
• KXUYLUMVUPFPKD-UHFFFAOYSA-N
• EN300-1697883
• 22054-14-4
• DTXSID30459345

• Inchi： 1S/C8H16O2/c9-7-5-3-1-2-4-6-8-10/h7,10H,1-6,8H2
• InChI Key： KXUYLUMVUPFPKD-UHFFFAOYSA-N
• SMILES： OCCCCCCCC=O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 71.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3